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Compound of Interest

1-Benzyl-1H-imidazole-5-
Compound Name:
carboxaldehyde

Cat. No.: B127406

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 1-Benzyl-1H-imidazole-5-carboxaldehyde, a key building block in medicinal
chemistry and organic synthesis.

Chemical Structure and Nomenclature

1-Benzyl-1H-imidazole-5-carboxaldehyde is a heterocyclic organic compound featuring an
imidazole ring substituted with a benzyl group at the 1-position and a carboxaldehyde group at
the 5-position.

IUPAC Name: 1-Benzyl-1H-imidazole-5-carboxaldehyde[1]

Synonyms: 3-Benzyl-3H-imidazole-4-carbaldehyde, 1-Benzyl-5-imidazolecarboxaldehyde[1]

CAS Number: 85102-99-4[2]

Molecular Formula: C11H10N20][2]

The structure of this compound is well-defined by its SMILES and InChl identifiers, which are
provided in the data table below.
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Structural Diagram

Caption: Chemical structure of 1-Benzyl-1H-imidazole-5-carboxaldehyde.

Physicochemical and Spectral Data

A summary of the key physicochemical and available spectral data for 1-Benzyl-1H-imidazole-
5-carboxaldehyde is presented in the table below. This data is crucial for its identification,
characterization, and use in various applications.

Property Value

Molecular Weight 186.21 g/mol

Appearance Off-white solid

Melting Point 46-49 °C

Purity = 98% (HPLC)

SMILES O=CclcncnlCc2ccccc2

InChl Key QONDAZCJIAPQGRX-UHFFFAOYSA-N
13C NMR (CDCls) --INVALID-LINK--

Storage Conditions Store at 0-8°C

Note: Detailed *H NMR, IR, and Mass Spectrometry data are not readily available in the public
domain but can be obtained from commercial suppliers upon request.

Experimental Protocols

1-Benzyl-1H-imidazole-5-carboxaldehyde is a valuable intermediate in the synthesis of more
complex molecules, particularly in the development of pharmaceutical agents. While a specific,
detailed experimental protocol for its synthesis is not widely published, it can be prepared
through the N-alkylation of an appropriate imidazole precursor.

A general and widely used method for the N-alkylation of imidazoles is the reaction with an
alkyl halide in the presence of a base. The synthesis of 1-Benzyl-1H-imidazole-5-
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carboxaldehyde would likely proceed via the reaction of 4(5)-imidazolecarboxaldehyde with
benzyl bromide.

General Synthetic Approach: N-Alkylation of 4(5)-
Imidazolecarboxaldehyde

The following represents a generalized protocol for the N-alkylation of an imidazole, which can
be adapted for the synthesis of 1-Benzyl-1H-imidazole-5-carboxaldehyde.

Materials:

4(5)-Imidazolecarboxaldehyde

e Benzyl bromide

e Anhydrous potassium carbonate (K2COs) or Sodium hydride (NaH)

¢ Anhydrous acetonitrile (CHsCN) or Tetrahydrofuran (THF)

o Ethyl acetate

e Saturated aqueous ammonium chloride solution

e Brine (saturated aqueous sodium chloride solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

Procedure using Potassium Carbonate (a milder base):

To a solution of 4(5)-imidazolecarboxaldehyde (1.0 equivalent) in anhydrous acetonitrile, add
anhydrous potassium carbonate (2.0 equivalents).

 Stir the suspension at room temperature.

e Add benzyl bromide (1.05 equivalents) dropwise to the reaction mixture.

o Continue stirring at room temperature for 2-4 hours, or until the reaction is complete as
monitored by Thin Layer Chromatography (TLC).
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Filter the reaction mixture to remove the inorganic salts and concentrate the filtrate under
reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate in vacuo to obtain the crude product.

The crude 1-Benzyl-1H-imidazole-5-carboxaldehyde can be further purified by column
chromatography on silica gel.

Procedure using Sodium Hydride (a stronger base):

To a suspension of sodium hydride (1.1 equivalents) in anhydrous THF in a round-bottom
flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of 4(5)-
imidazolecarboxaldehyde (1.0 equivalent) in anhydrous THF dropwise at 0°C.

Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature
and stir for an additional 30 minutes.

Cool the reaction mixture back to 0°C and add benzyl bromide (1.05 equivalents) dropwise.

Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is
complete as monitored by TLC.

Carefully guench the reaction by the dropwise addition of saturated aqueous ammonium
chloride solution at 0°C.

Partition the mixture between water and ethyl acetate. Separate the organic layer, and
extract the aqueous layer with additional ethyl acetate.

Combine the organic layers and wash with water and brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent in
vacuo to yield the crude product.

Purify the crude product by column chromatography on silica gel.
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Logical Workflow for Synthesis

The synthesis of 1-Benzyl-1H-imidazole-5-carboxaldehyde can be visualized as a
straightforward two-step logical workflow involving deprotonation of the imidazole nitrogen

followed by nucleophilic substitution.
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Caption: Generalized workflow for the synthesis of 1-Benzyl-1H-imidazole-5-
carboxaldehyde.

Applications in Research and Development

1-Benzyl-1H-imidazole-5-carboxaldehyde is a versatile intermediate with significant
applications in several areas of chemical research and development:

e Pharmaceutical Synthesis: It serves as a crucial starting material for the synthesis of a wide
range of biologically active molecules. The imidazole moiety is a common scaffold in many
pharmaceutical agents, and the aldehyde group provides a reactive handle for further
molecular elaboration. Derivatives of this compound have been investigated for their
potential as antifungal and antibacterial agents.

o Organic Synthesis: In organic chemistry, it is used as a building block for the construction of
more complex heterocyclic systems. The aldehyde functionality allows for a variety of
chemical transformations, including condensations, oxidations, and reductions.

o Material Science: Imidazole derivatives are known to coordinate with metal ions, and as
such, 1-Benzyl-1H-imidazole-5-carboxaldehyde may have potential applications in the
development of novel materials, such as polymers and coatings.

e Biochemical Research: This compound and its derivatives can be used as molecular probes
to study enzyme interactions and metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127406#1-benzyl-1h-imidazole-5-carboxaldehyde-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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